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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B076703

Technical Guide: Solubility Characteristics of
Disperse Red 91

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of C.I.
Disperse Red 91 (CAS No. 12236-10-1), an anthraquinone-based dye. Due to the limited
availability of specific quantitative solubility data in public literature, this document focuses on
providing a comprehensive understanding of the qualitative solubility of disperse dyes, a
detailed experimental protocol for determining solubility, and a workflow for this procedure.

Introduction to Disperse Red 91

Disperse Red 91, belonging to the anthraquinone class of dyes, is primarily used for dyeing
hydrophobic fibers such as polyester, nylon, and acetate.[1] Its molecular structure imparts a
characteristic red hue and influences its physicochemical properties, including its solubility.
Anthraquinone dyes are known for their brightness and good fastness properties.[2] Like other
disperse dyes, Disperse Red 91 has very low solubility in water, which is a key characteristic
for its application in dyeing processes where it exists as a fine dispersion.[2]

Solubility Characteristics

Disperse dyes are generally nonionic and possess low water solubility. Their application in
aqueous dye baths relies on their ability to exist as a fine, stable dispersion, from which the
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individual dye molecules slowly dissolve and adsorb onto the fiber surface. The solubility of
disperse dyes is influenced by factors such as temperature, the presence of dispersing agents,
and the nature of the solvent.

While specific quantitative solubility data for Disperse Red 91 in various organic solvents is not
readily available in the reviewed literature, the general behavior of anthraquinone disperse
dyes suggests they are more soluble in polar organic solvents. For similar disperse dyes,
qualitative solubility has been noted in solvents like ethanol and acetone.

Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data for Disperse Red 91 in a
range of solvents could not be located. The following table is provided as a template for
researchers to populate with experimentally determined values.

o Method of
Solvent Temperature (°C) Solubility (g/L) L
Determination
Acetone Data not available
Ethanol Data not available
Toluene Data not available

Dimethylformamide
(DMF)

Data not available

Water Data not available

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of Disperse
Red 91 in various solvents. This method is based on the principle of creating a saturated
solution and then quantifying the dissolved solute.

4.1. Materials and Equipment

o Disperse Red 91 (high purity)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b076703?utm_src=pdf-body
https://www.benchchem.com/product/b076703?utm_src=pdf-body
https://www.benchchem.com/product/b076703?utm_src=pdf-body
https://www.benchchem.com/product/b076703?utm_src=pdf-body
https://www.benchchem.com/product/b076703?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Selected solvents (analytical grade): Acetone, Ethanol, Toluene, Dimethylformamide, etc.
e Analytical balance (£ 0.0001 g)

e Volumetric flasks

e Thermostatic shaker or water bath

e Centrifuge

e Spectrophotometer (UV-Vis)

o Syringe filters (e.g., 0.45 um PTFE)

o Glass vials with screw caps

o Pipettes

4.2. Procedure

o Preparation of Saturated Solutions:

[¢]

Accurately weigh an excess amount of Disperse Red 91 and add it to a series of glass
vials, each containing a known volume of a specific solvent.

[¢]

Seal the vials to prevent solvent evaporation.

[e]

Place the vials in a thermostatic shaker or water bath set to a constant temperature (e.g.,
25 °C).

[e]

Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Separation of Undissolved Solute:

o After the equilibration period, allow the vials to stand undisturbed at the constant
temperature for a sufficient time to allow the excess solid to settle.

o For finer suspensions, centrifuge the vials at a high speed to pellet the undissolved dye.
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o Sample Collection and Dilution:

o Carefully withdraw an aliquot of the clear supernatant using a pipette. To avoid disturbing
the sediment, it is advisable to take the sample from the upper portion of the solution.

o Filter the aliquot through a syringe filter to remove any remaining suspended patrticles.

o Accurately dilute the filtered saturated solution with the same solvent to a concentration
that falls within the linear range of the spectrophotometer.

e Spectrophotometric Analysis:

o Prepare a series of standard solutions of Disperse Red 91 of known concentrations in the
respective solvent.

o Measure the absorbance of the standard solutions at the wavelength of maximum
absorbance (Amax) for Disperse Red 91 in that solvent to construct a calibration curve.

o Measure the absorbance of the diluted sample solution at the same Amax.
» Calculation of Solubility:

o Using the equation of the calibration curve, determine the concentration of the diluted
sample.

o Calculate the original concentration of the saturated solution by accounting for the dilution
factor. This value represents the solubility of Disperse Red 91 in the specific solvent at the
given temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of Disperse
Red 91 solubility.
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Workflow for Determining the Solubility of Disperse Red 91

1. Preparation of Saturated Solution

Weigh excess Disperse Red 91

Add to known volume of solvent in a sealed vial

Equilibrate at constant temperature with agitation

2. Seg?ration

Settle or centrifuge to separate undissolved solid

3. Samplin‘? & Dilution

Withdraw and filter supernatant

4. Analysis

\

Perform accurate dilution Prepare calibration standards

Measure absorbance using UV-Vis Spectrophotometry

5. Calqulation

Determine concentration from calibration curve

Calculate solubility accounting for dilution

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b076703?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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